1-benzyl-1H-pyrazole-4-carboximidamide

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 1-benzylpyrazole-4-carboximidamide
• InChI: InChI=1S/C11H12N4/c12-11(13)10-6-14-15(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H3,12,13)
• InChI Key: FLMSSHRZECTCSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)C(=N)N

Description

1-Benzyl-1H-pyrazole-4-carboximidamide is a heterocyclic compound featuring a pyrazole core substituted with a benzyl group at position 1 and a carboximidamide functional group at position 4. This structure confers unique chemical and biological properties, making it a focus in medicinal chemistry and materials science. The compound is synthesized via methods such as nitrosation of 5-amino-1-arylpyrazole-4-carbonitriles using t-butyl nitrite under reflux conditions, followed by purification via recrystallization (Method B) . Key characterization techniques include TLC, melting point analysis, IR, and NMR spectroscopy, ensuring high purity and structural validation . Derivatives of this compound have shown promise in antileishmanial activity studies, though detailed biological data remain under investigation .

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., Br, NO₂) increase melting points and stability, while electron-donating groups (e.g., OCH₃) modulate solubility .
• The presence of dual heterocycles (e.g., pyrazole + benzene in ) enhances binding affinity in biological systems.

Substituent Variations on the Pyrazole Core

Functionalization at the pyrazole ring’s nitrogen or carbon positions significantly alters reactivity and bioactivity:

Compound Name	Substituent Position	Key Structural Differences	Impact on Properties
N-Hydroxy-1-(trifluoromethyl)-1H-pyrazole-4-carboximidamide	N-hydroxy, CF₃ at position 1	Hydroxyl and trifluoromethyl groups	Increased acidity (hydroxyl) and lipophilicity (CF₃)
4-Propyl-1H-pyrazole-1-carboximidamide	Propyl at position 4	Aliphatic chain substitution	Higher hydrophobicity; altered pharmacokinetics
N-Benzyl-1,4-dimethyl-1H-pyrazol-5-amine	Benzyl at N1, methyl at C1/C4	Amine vs. carboximidamide	Reduced hydrogen-bonding capacity; altered target selectivity

Key Observations :

• Trifluoromethyl groups enhance metabolic resistance and membrane permeability .

Functional Group Comparisons

The carboximidamide group distinguishes 1-benzyl-1H-pyrazole-4-carboximidamide from other pyrazole derivatives:

Compound Name	Functional Group	Key Differences
1H-Pyrazole-4-carboxylic acid	Carboxylic acid	Higher acidity; prone to deprotonation in physiological conditions
3-Methyl-1H-pyrazole	Methyl group	Simpler structure; lacks hydrogen-bonding capacity
4-Amino-3,5-dimethyl-1H-pyrazole-1-carboximidamide	Amino + carboximidamide	Dual functional groups; enhanced nucleophilicity

Key Observations :

• The carboximidamide group provides hydrogen-bond donor/acceptor sites, critical for interactions with biological targets .